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Compound of Interest

Compound Name: Msr-blue

Cat. No.: B8210097 Get Quote

Essential Safety and Handling Guide for Msr-
blue
This guide provides immediate and essential safety and logistical information for the handling

of Msr-blue, a fluorescent probe utilized in monitoring methionine sulfoxide reductase activity

in live cells. The following procedures are designed for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Disclaimer: Safety Data Sheets (SDS) for Msr-blue present conflicting information regarding its

hazard classification. One source indicates it is not a hazardous substance, while another

classifies it as harmful if swallowed, in contact with skin, or inhaled. Therefore, it is imperative

to handle Msr-blue with caution, adhering to the more stringent safety protocols outlined

below.

Chemical and Physical Properties
A summary of the key quantitative data for Msr-blue is presented in the table below for easy

reference.
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Property Value Reference

CAS Number 2966537-39-1 [1][2]

Molecular Formula C₁₁H₁₀O₃S [1][2]

Molecular Weight 222.26 g/mol [1]

Solubility
DMSO: 25 mg/mL (112.48

mM) (Requires sonication)

Storage Store at -20°C

Excitation Wavelength (Λex) 340 nm

Emission Wavelength (Λem) 440 nm

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

Msr-blue. The following table outlines the recommended PPE.

PPE Category Item Specifications and Use

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes.

Hand Protection Nitrile gloves

Inspect for tears or holes

before use. Change gloves

immediately if contaminated.

Body Protection Laboratory coat
Should be fully buttoned to

protect skin and clothing.

Respiratory Protection

Not generally required if

handled in a well-ventilated

area or fume hood.

If weighing or handling powder

outside of a fume hood, a dust

mask or respirator may be

necessary to avoid inhalation.
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Handling:

Engineering Controls: Whenever possible, handle Msr-blue powder in a chemical fume hood

to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Aerosol Prevention: Avoid creating dust or aerosols when handling the powder.

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday. Do not eat, drink, or smoke in the laboratory.

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.

Temperature: Store at -20°C for long-term stability.

Incompatible Materials: Avoid contact with strong acids, bases, and oxidizing or reducing

agents.

Emergency Procedures
Immediate action is crucial in the event of an emergency. The following table provides

procedural guidance for various scenarios.
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove contaminated clothing.

2. Flush the affected area with copious amounts

of water for at least 15 minutes. 3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the

eyelids open. 2. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. Seek

medical attention.

Ingestion
1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Seek immediate medical attention.

Spill (Powder)

1. Evacuate the immediate area. 2. Wear

appropriate PPE, including respiratory

protection if necessary. 3. Gently cover the spill

with a damp paper towel to avoid creating dust.

4. Carefully sweep the material into a suitable

container for disposal. 5. Clean the spill area

with soap and water.

Disposal Plan
All waste generated from the handling of Msr-blue must be considered chemical waste and

disposed of according to institutional and local regulations.

Solid Waste: Collect any solid Msr-blue waste, including contaminated consumables (e.g.,

weigh boats, pipette tips), in a clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Msr-blue in a designated, sealed, and clearly

labeled hazardous waste container.
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Disposal Vendor: Contact your institution's environmental health and safety (EHS) office to

arrange for proper disposal by a licensed chemical waste vendor. Do not dispose of Msr-
blue down the drain.
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Caption: A workflow diagram illustrating the standard operating procedure for handling Msr-
blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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